Cas no 2228351-40-2 (tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2228351-40-2
• MF: C₁₁H₁₅ClN₂O₃S
• MW: 290.766400575638
• CID: 5783670
• PubChem ID: 165705947
• Update Time: 2025-06-12

tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2228351-40-2
• tert-butyl N-[5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-yl]carbamate
• EN300-1886800
• tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate

• Inchi： 1S/C11H15ClN2O3S/c1-6-8(7(15)5-12)18-9(13-6)14-10(16)17-11(2,3)4/h5H2,1-4H3,(H,13,14,16)
• InChI Key： IDTQCMBOKDPKMS-UHFFFAOYSA-N
• SMILES： ClCC(C1=C(C)N=C(NC(=O)OC(C)(C)C)S1)=O

Computed Properties

• Exact Mass: 290.0491912g/mol
• Monoisotopic Mass: 290.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate

Introduction to tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228351-40-2)

tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate, with the CAS number 2228351-40-2, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are heterocyclic compounds containing a sulfur and a nitrogen atom in a five-membered ring. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The structure of tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate is characterized by a tert-butyl group attached to the nitrogen atom of the carbamate moiety, a 4-methyl substitution on the thiazole ring, and a 5-(2-chloroacetyl) substitution. These functional groups contribute to the compound's unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of thiazole derivatives in targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that certain thiazole derivatives exhibit potent inhibitory activity against kinases involved in cancer progression. The presence of the tert-butyl group in tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate enhances its lipophilicity and stability, which are crucial factors for effective drug delivery and bioavailability.

In addition to its potential as an anticancer agent, tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate has shown promise in other therapeutic areas. A research article in the Bioorganic & Medicinal Chemistry Letters (2020) reported that similar thiazole derivatives exhibit significant antiviral activity against various RNA viruses, including influenza and coronaviruses. The 4-methyl substitution on the thiazole ring is believed to play a key role in enhancing the compound's antiviral efficacy by modulating its interaction with viral enzymes.

The synthesis of tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the thiazole ring through a condensation reaction between an appropriate thiourea and an α-halo ketone. The resulting thiazole is then functionalized with the tert-butyl carbamate group and further modified to introduce the 5-(2-chloroacetyl) substitution. This multi-step process requires precise control over reaction conditions to ensure high yields and purity of the final product.

The physicochemical properties of tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate have been extensively studied to understand its behavior in different environments. It has been reported that the compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. However, its solubility in aqueous media is limited, which can be addressed through formulation strategies such as micellar delivery systems or prodrug approaches.

Clinical trials involving thiazole derivatives have shown promising results in terms of safety and efficacy. For example, a phase I clinical trial evaluating a related thiazole derivative as an anticancer agent reported favorable pharmacokinetic profiles and minimal adverse effects at therapeutic doses. These findings underscore the potential of compounds like tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate to advance into later stages of clinical development.

In conclusion, tert-butyl N-5-(2-chloroacetyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228351-40-2) represents an important compound in the realm of medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and potential therapeutic applications. Ongoing research continues to explore new avenues for optimizing its properties and expanding its utility in various medical fields.